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optimizing Ftaxilide concentration for
antibacterial assays

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ftaxilide

CAS No.: 19368-18-4

Cat. No.: S003711

Ftaxilide Chemical and Biological Data

The table below summarizes the basic information available for Ftaxilide, which is also known by its alias,

Histanorm.
Property Description
CAS Number 19368-18-4 [1] [2]
Alias Histanorm [1] [2]
Molecular C16H1sNOs [1] [2]
Formula

Molecular Weight 269.3 g/mol [1] [2]

Purity >98% [2]

Reported Antibacterial property; used as an antiseptic. Described as a new anti-
Bioactivity tuberculosis (TB) agent. [1] [2]

Appearance White to off-white solid powder [1] [2]
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Property Description

Solubility (DMSO) =40 mg/mL (~148.53 mM) [2]

Standard Protocol for MIC Assays

Since specific methods for Ftaxilide are not available, the following is a standardized protocol for broth
microdilution MIC assays, based on current EUCAST guidelines [3]. You can adapt this general method for

testing Ftaxilide.
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Detailed Methodology [3]

e Bacterial Strain Preparation
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o Day 1: Using a sterile loop, streak the bacterial strain(s) to be tested onto an LB agar plate.

Incubate statically overnight at 37°C.
o Day 2: Inoculate a liquid broth medium with several distinct colonies from the plate. Incubate

overnight at 37°C with agitation.
¢ Inoculum Standardization

o Gently mix the overnight culture and measure its OD600.
o Calculate and dilute the culture in a sterile saline solution (0.85% NaCl) to achieve a final
density of approximately 5 x 10> CFU/mL. This standardized inoculum should be used within 30

minutes of preparation.

¢ Broth Microdilution Assay

o Prepare a 2-fold serial dilution of Ftaxilide in a cation-adjusted Mueller-Hinton Broth (CA-MHB)
in a 96-well microtiter plate. The dilution series should cover a range that will include both
complete growth inhibition and uninhibited growth.

o Add the standardized bacterial inoculum to each well containing the drug dilution and to control
wells (growth control without antibiotic, sterility control without bacteria).

o Incubate the plate at 37°C for 16—20 hours.

¢ Determining the MIC Value

o After incubation, assess bacterial growth in each well. This can be done visually or by
measuring the optical density at 600 nm (OD600) with a plate reader.
o The MIC value is the lowest concentration of Ftaxilide that completely inhibits visible growth

of the bacterium.

Critical Troubleshooting and FAQs

Based on general challenges in antibacterial assays, here are key considerations for working with a

compound like Ftaxilide.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s003711?utm_src=pdf-body
https://www.smolecule.com/products/s003711?utm_src=pdf-body
https://www.smolecule.com/products/s003711?utm_src=pdf-body
https://www.smolecule.com/products/s003711?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

Question / Issue

Possible Cause & Solution

No antibacterial
activity is observed.

The MIC value is
highly variable
between replicates.

The compound
precipitates in the
aqueous assay
medium.

How do | interpret the
MIC value for
Ftaxilide?

The target organism may be inherently resistant. Solution: Verify Ftaxilide's
reported spectrum (e.g., anti-TB activity [2]) and ensure your assay
conditions (media, pH) are appropriate. Test a known susceptible control
strain if available.

Inconsistent inoculum density is a common cause. Solution: Precisely
standardize the inoculum using OD600 and confirm the CFU/mL by spot-
plating serial dilutions on agar plates [3].

Ftaxilide has low water solubility and is typically dissolved in DMSO [2].
Solution: Ensure the final concentration of DMSO in the assay is low (e.g.,
<1-2%) and does not affect bacterial growth. Prepare stock solutions fresh.

Unlike established antibiotics listed by the FDA [4], there are no recognized
clinical breakpoints or interpretive criteria for Ftaxilide. MIC values
should be reported quantitatively (in ug/mL or uM) and compared to the MICs
of standard drugs or against a panel of clinical isolates to establish a potency
range.

Pathways for Further Investigation

Given the limited publicly available data on Ftaxilide, the following steps may be necessary for your work:

e Consult Patent Literature: Deeper searches in patent databases (like Google Patents) may reveal
more detailed biological data and claimed uses that are not in general scientific literature [5].

e Empirical Testing: You will likely need to determine the appropriate working concentration range for
your specific bacterial strains through initial exploratory experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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